methyl 3-carbamoyl-2-(2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 3-carbamoyl-2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C19H19N3O6S/c1-26-19(25)22-7-6-10-14(8-22)29-18(15(10)16(20)23)21-17(24)13-9-27-11-4-2-3-5-12(11)28-13/h2-5,13H,6-9H2,1H3,(H2,20,23)(H,21,24)
• InChI Key: ZVFHRTMABMDVON-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C19H19N3O6S
• Molecular Weight: 417.4 g/mol
• CAS No.: 886953-42-0

Description

Methyl 3-carbamoyl-2-(2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C19H19N3O6S and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• Tandem Palladium-Catalyzed Oxidative Aminocarbonylation-Cyclization : A method involving tandem oxidative aminocarbonylation of triple bonds followed by intramolecular conjugate addition has been developed. This process enables the synthesis of 2,3-dihydrobenzo[1,4]dioxine derivatives with significant stereoselectivity, providing a pathway to synthesize related compounds efficiently (Gabriele et al., 2006).

Chemical Derivatives and Reactions

• Pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines Synthesis : Novel derivatives of the compound's core structure have been synthesized, illustrating the versatility of its chemical framework in constructing complex heterocyclic systems. These derivatives underscore the potential for creating bioactive molecules with tailored properties (Bakhite et al., 2005).

Mechanistic Insights and Structural Analysis

• Cyclization Modes and X-ray Crystallography : Research has explored the cyclization modes of related compounds, offering insights into their structural dynamics and mechanisms. X-ray crystallography has been pivotal in determining the configuration of major stereoisomers, aiding in the understanding of their chemical behavior (Lisowskaya et al., 2006).

Advanced Organic Synthesis

• Microwave-Assisted Synthesis : The use of microwave techniques in synthesizing isothiazolopyridines, pyridothiazines, and pyridothiazepines from related compounds demonstrates the efficiency of modern synthesis methods. These approaches yield higher product yields in shorter times compared to conventional methods, highlighting the practical applications of this compound in organic synthesis (Youssef et al., 2012).

Exploratory Chemistry and New Reactions

• Novel Synthetic Pathways : Investigations into new cascade transformations and the synthesis of densely functionalized pyrroles and thiophenes from imidazo[1,5-a]pyridine carbene-derived zwitterions with electron-deficient alkynes offer fresh perspectives on creating functionalized materials and potential pharmacophores (Ukhin et al., 2015).